Cas no 2229524-26-7 (1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol
• CAS No: 2229524-26-7
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 6602642
• PubChem ID: 165884235
• Update Time: 2025-08-05

1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol
• EN300-1955141
• 2229524-26-7

• Inchi： 1S/C12H12F3NO2/c1-18-9-3-2-7-4-8(16-10(7)6-9)5-11(17)12(13,14)15/h2-4,6,11,16-17H,5H2,1H3
• InChI Key： QHJLBOAOKOQMAT-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC2C=CC(=CC=2N1)OC)O)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.2Ų

Additional information on 1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol

Introduction to 1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol (CAS No. 2229524-26-7)

1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol, with the CAS number 2229524-26-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl and methoxyindole moieties, which confer it with distinct chemical and biological properties. The structural complexity of this molecule makes it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The synthesis of 1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol involves a multi-step process that combines modern synthetic techniques and advanced catalytic methods. Recent studies have focused on optimizing the synthetic route to improve yield and purity, which are critical factors for large-scale production and pharmaceutical development. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to be highly efficient in constructing the complex indole framework.

In terms of its biological activity, 1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol has demonstrated potent inhibitory effects on specific enzymes and receptors. For instance, it has been reported to exhibit selective inhibition of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property makes it a potential candidate for treating conditions like depression and Parkinson's disease. Additionally, preliminary studies have shown that this compound can modulate G protein-coupled receptors (GPCRs), which are key targets for a wide range of therapeutic interventions.

The pharmacokinetic profile of 1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol has also been extensively investigated. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a drug candidate. In particular, its high lipophilicity and low molecular weight contribute to its good oral bioavailability and brain penetration. These characteristics are crucial for its potential use in central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol. Early phase I trials have shown promising results in terms of tolerability and pharmacological activity. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications. The compound's unique mechanism of action and favorable safety profile make it an attractive option for further development.

Beyond its therapeutic applications, 1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol has also been explored for its potential use in diagnostic imaging. Its ability to bind selectively to specific receptors or enzymes can be leveraged to develop imaging agents that can help in the early detection and monitoring of diseases. This dual functionality as both a therapeutic agent and a diagnostic tool underscores its versatility and broad applicability in medical research.

In conclusion, 1,1,1-trifluoro-3-(6-methoxy-1H-indol-2-yl)propan-2-ol (CAS No. 2229524-26-7) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological properties make it a promising candidate for the development of novel therapies targeting neurodegenerative diseases and cancer. Ongoing research continues to uncover new aspects of its mechanism of action and potential applications, further solidifying its importance in modern pharmaceutical research.